2-(4-Bromo-3-fluorophenoxy)ethan-1-amine

• IUPAC Name: 2-(4-bromo-3-fluorophenoxy)ethanamine
• InChI: InChI=1S/C8H9BrFNO/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-2,5H,3-4,11H2
• InChI Key: RELSWNXBUKXOMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCN)F)Br
• Molecular Formula: C8H9BrFNO
• Molecular Weight: 234.07 g/mol

Description

2-(4-Bromo-3-fluorophenoxy)ethan-1-amine is a chemical compound with the molecular formula C8H9BrFNO. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for 2-(4-Bromo-3-fluorophenyl)ethan-1-amine is 1S/C8H9BrFN/c9-7-2-1-6 (3-4-11)5-8 (7)10/h1-2,5H,3-4,11H2. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

The molecular weight of 2-(4-Bromo-3-fluorophenoxy)ethan-1-amine is 234.07. It is a liquid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Chelating Ligands for Group 13 Metals

Research has led to the development of hexadentate (N3O3) tripodal amine phenol ligands, such as 1,1,1-tris(((5'-bromo-2'-hydroxybenzyl)amino)methyl)ethane, which have been synthesized and characterized for use with group 13 metals like aluminum, gallium, and indium. These ligands are significant for their potential applications in coordination chemistry and metal ion complexation, offering insights into new ways to bind and utilize these metals in various scientific fields (Liu et al., 1993).

Crystal Structure Analysis

The crystal structure of similar compounds, such as 1,2-bis(2-aminophenoxy)ethane, has been analyzed to understand the molecular interactions and structural properties of these compounds. Such analyses are crucial for developing advanced materials and understanding their properties at a molecular level (Rademeyer et al., 2005).

Fluorinated Derivatives for Intracellular pH Measurement

Fluorinated o-aminophenol derivatives, which share structural similarities with 2-(4-Bromo-3-fluorophenoxy)ethan-1-amine, have been developed for measuring intracellular pH. These compounds are significant for biological and medical research, providing tools for understanding cellular processes and pH variations in different environments (Rhee et al., 1995).

Chemoselective Amination

Studies have explored the chemoselective functionalization of related compounds, demonstrating the potential for selective substitution reactions in organic synthesis. This research is pivotal for developing new synthetic methodologies and creating specialized molecules for various applications (Stroup et al., 2007).

Quantum Chemical Studies on Corrosion Inhibition

Quantum chemical and molecular dynamics simulation studies have been conducted on derivatives of this compound to predict their corrosion inhibition performances. Such studies are essential for developing new materials and coatings that are more resistant to corrosion, impacting industries from construction to manufacturing (Kaya et al., 2016).

Safety and Hazards

This compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).